Cas no 1487378-99-3 (1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1487378-99-3
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 6309432
• PubChem ID: 66213763
• Update Time: 2025-05-21

1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1487378-99-3
• AKOS015557200
• 1-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(2,4-difluorophenyl)methyl]triazole-4-carbaldehyde
• 1-(2,4-Difluorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde
• starbld0030219
• F2157-0894

• Inchi： 1S/C10H7F2N3O/c11-8-2-1-7(10(12)3-8)4-15-5-9(6-16)13-14-15/h1-3,5-6H,4H2
• InChI Key： PEOHLZBZBOLCOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1C=C(C=O)N=N1)F

Computed Properties

• Exact Mass: 223.05571818g/mol
• Monoisotopic Mass: 223.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Guide to 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1487378-99-3)

1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1487378-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both difluorophenyl and triazole moieties makes it a valuable intermediate for synthesizing bioactive molecules.

The compound’s unique structure, featuring a carbaldehyde functional group, allows it to participate in various chemical reactions, such as condensation and nucleophilic addition. Researchers are particularly interested in its potential as a building block for antifungal agents and kinase inhibitors, which are hot topics in modern medicinal chemistry. Its CAS number 1487378-99-3 is frequently searched in scientific databases, reflecting its growing relevance in the field.

One of the most discussed applications of 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is its role in the development of targeted therapies. With the rise of personalized medicine, compounds like this are being explored for their ability to modulate specific biological pathways. For instance, its triazole ring is a common pharmacophore in drugs designed to treat infections and inflammatory diseases, making it a subject of ongoing research.

In addition to its pharmaceutical potential, this compound is also studied for its utility in agrochemical formulations. The difluorophenyl group enhances its stability and bioavailability, which are critical factors in pesticide design. As sustainability becomes a global priority, researchers are investigating how such compounds can contribute to eco-friendly crop protection solutions.

The synthesis of 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde typically involves multi-step organic reactions, including click chemistry approaches. These methods are favored for their efficiency and high yields, aligning with the industry’s demand for scalable and cost-effective processes. The compound’s CAS 1487378-99-3 is often referenced in patents and academic papers, highlighting its commercial and scientific value.

From a market perspective, the demand for triazole-based compounds is expected to grow, driven by advancements in drug development and agricultural science. Companies specializing in fine chemicals are actively stocking this compound to meet the needs of research institutions and pharmaceutical firms. Its unique chemical properties and broad applicability make it a standout choice for innovators in these fields.

Safety and handling of 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its stability.

In summary, 1-(2,4-difluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1487378-99-3) is a promising compound with diverse applications in medicine and agriculture. Its molecular structure and reactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics and sustainable agrochemicals. As scientific inquiries into its potential continue, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges.